Cas no 921912-98-3 (N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenyl)propanamide)

• Product Name: N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenyl)propanamide
• CAS No: 921912-98-3
• MF: C₂₁H₂₄N₂O₃
• MW: 352.426865577698
• CID: 6356060
• PubChem ID: 16812648
• Update Time: 2025-10-13

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenyl)propanamide
• BRD-K15639107-001-01-3
• N~1~-(1-ethyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-3-(4-methoxyphenyl)propanamide
• N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-3-(4-methoxyphenyl)propanamide
• F2266-0023
• 921912-98-3
• AKOS021790219

• Inchi： 1S/C21H24N2O3/c1-3-23-19-11-8-17(14-16(19)7-13-21(23)25)22-20(24)12-6-15-4-9-18(26-2)10-5-15/h4-5,8-11,14H,3,6-7,12-13H2,1-2H3,(H,22,24)
• InChI Key： DHTBXSDUQXDLPM-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1CC)NC(CCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 352.17869263g/mol
• Monoisotopic Mass: 352.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenyl)propanamide

Comprehensive Overview of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenyl)propanamide (CAS No. 921912-98-3)

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenyl)propanamide, with the CAS number 921912-98-3, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. The presence of both ethyl and methoxyphenyl groups in its structure contributes to its unique physicochemical properties, making it a subject of interest for drug discovery and development.

In recent years, the demand for tetrahydroquinoline-based compounds has surged due to their potential applications in treating various health conditions. Researchers are particularly intrigued by the N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenyl)propanamide due to its structural similarity to other bioactive molecules. The compound's CAS no. 921912-98-3 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

The synthesis of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenyl)propanamide involves multi-step organic reactions, including amidation and cyclization processes. Its molecular formula and weight are meticulously calculated to ensure purity and efficacy. The compound's methoxyphenyl moiety is particularly noteworthy, as it enhances its solubility and bioavailability, which are critical factors in drug formulation.

One of the most searched questions about this compound is its potential therapeutic applications. Preliminary studies suggest that N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenyl)propanamide may exhibit anti-inflammatory and neuroprotective properties. These findings align with the current trend of exploring quinoline derivatives for neurodegenerative diseases, a hot topic in medical research. The compound's CAS no. 921912-98-3 is often associated with these studies, highlighting its potential in addressing unmet medical needs.

Another area of interest is the compound's mechanism of action. Researchers hypothesize that the ethyl and methoxyphenyl groups interact with specific biological targets, such as enzymes or receptors, to elicit therapeutic effects. This hypothesis is supported by computational modeling and in vitro assays, which are commonly discussed in scientific forums. The compound's CAS number 921912-98-3 is frequently cited in these discussions, underscoring its importance in mechanistic studies.

From a commercial perspective, N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenyl)propanamide is available in limited quantities for research purposes. Its CAS no. 921912-98-3 is listed in several chemical catalogs, often accompanied by detailed specifications. The compound's stability under various conditions is a common query among purchasers, reflecting the need for reliable storage and handling guidelines.

In conclusion, N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenyl)propanamide (CAS No. 921912-98-3) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it a valuable asset in the quest for novel therapeutics. As interest in tetrahydroquinoline derivatives continues to grow, this compound is poised to play a pivotal role in advancing scientific knowledge and medical innovation.